Cas no 1171860-76-6 (4-fluoro-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide)

• Product Name: 4-fluoro-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• CAS No: 1171860-76-6
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 6237318
• PubChem ID: 42110573
• Update Time: 2025-05-23

4-fluoro-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• AKOS024496165
• F5087-0197
• 1171860-76-6
• 4-fluoro-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide
• 4-fluoro-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)benzamide
• 4-fluoro-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]benzamide

• Inchi： 1S/C14H16FN3O/c1-9(2)18-13(8-10(3)17-18)16-14(19)11-4-6-12(15)7-5-11/h4-9H,1-3H3,(H,16,19)
• InChI Key： DTYQYJLKQVJFTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1=CC(C)=NN1C(C)C)=O

Computed Properties

• Exact Mass: 261.12774030g/mol
• Monoisotopic Mass: 261.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide

4-Fluoro-N-(3-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 1171860-76-6, commonly referred to as 4-fluoro-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its unique structure, which combines a benzamide moiety with a pyrazole ring substituted with fluorine and alkyl groups. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity.

Recent studies have highlighted the potential of 4-fluoro-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide as a promising candidate in the development of novel pharmaceutical agents. Its structure allows for multiple points of interaction, making it an ideal scaffold for designing molecules with specific pharmacological properties. For instance, the fluorine atom at the para position of the benzene ring contributes to both electronic and steric effects, which can enhance the compound's bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The use of microwave-assisted synthesis has been reported to significantly accelerate this step, reducing reaction times while maintaining high yields. Subsequent steps involve functionalization of the pyrazole ring with alkyl groups and coupling it with the benzamide moiety through amide bond formation. This approach ensures precise control over the stereochemistry and regioselectivity of the final product.

One of the most intriguing aspects of 4-fluoro-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide is its ability to act as a template for further chemical modifications. Researchers have demonstrated that this compound can be easily functionalized at various positions to introduce additional substituents, thereby expanding its potential applications. For example, the introduction of electron-withdrawing groups on the benzene ring has been shown to enhance its inhibitory activity against certain enzymes, making it a valuable lead compound in medicinal chemistry.

In terms of biological activity, this compound has exhibited potent inhibitory effects against several key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to suppress cytokine production in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity for specific targets has been validated through comparative studies with structurally related compounds, underscoring its unique profile in terms of both efficacy and safety.

The development of 4-fluoro-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide also highlights the importance of computational chemistry in modern drug discovery. Advanced molecular modeling techniques have been employed to predict its binding affinity to various protein targets, enabling researchers to optimize its structure for improved therapeutic performance. These computational approaches have significantly reduced the time and cost associated with traditional trial-and-error methods.

Another area where this compound has shown promise is in the field of agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms has led to investigations into its potential as a crop protection agent. Field trials have demonstrated its effectiveness in controlling fungal pathogens without adverse effects on plant growth, making it a candidate for sustainable agricultural practices.

In conclusion, 4-fluoro-N-(3-methyl-1-(propan-2-y l)-1H-pyrazol -5 - yl)benzamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a versatile tool for addressing diverse challenges in medicine and agriculture. As ongoing studies continue to uncover new applications for this compound, its role in shaping future therapeutic strategies is expected to grow significantly.